Cas no 87647-00-5 (4-Pyridinecarbonyl chloride, 2,6-dimethyl- (9CI))

• Product Name: 4-Pyridinecarbonyl chloride, 2,6-dimethyl- (9CI)
• CAS No: 87647-00-5
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 840151
• PubChem ID: 15541190
• Update Time: 2025-04-19

4-Pyridinecarbonyl chloride, 2,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonyl chloride, 2,6-dimethyl- (9CI)
• 2,6-dimethylisonicotinoyl chloride
• 2,6-dimethylpyridine-4-carbonyl chloride
• DTXSID10573871
• 87647-00-5
• SCHEMBL668922
• 2,6-Dimethylisonicotinoylchloride

• Inchi： 1S/C8H8ClNO/c1-5-3-7(8(9)11)4-6(2)10-5/h3-4H,1-2H3
• InChI Key： VSBMKTNUCQTMQC-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)N=C(C)C=1)=O

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų